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Compound of Interest

Compound Name: N-Stearoyl-beta-alanine

CAS No.: 51287-21-9

Cat. No.: B1627368 Get Quote

Executive Summary
N-Stearoyl-beta-alanine (CAS 51287-21-9) is an amphiphilic N-acyl amino acid widely utilized

in proteomics, cosmetic formulation, and drug delivery systems. Its structure comprises a

hydrophobic C18 stearoyl tail and a hydrophilic

-alanine head group. This duality creates a complex solubility profile: the molecule behaves as
a lipid in non-polar solvents and as an anionic surfactant in aqueous alkaline media.

This guide provides a standardized approach to solubilizing N-Stearoyl-beta-alanine, detailing

solvent compatibility, temperature-dependent dissolution protocols, and purification strategies.

It is designed for researchers requiring stable stock solutions for biological assays or surface

chemistry applications.
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Property Specification

Chemical Name
N-Stearoyl-beta-alanine (3-

(Octadecanoylamino)propanoic acid)

CAS Number 51287-21-9

Molecular Formula

Molecular Weight 355.56 g/mol

Physical State White to off-white crystalline powder

pKa (Calculated) ~4.5 (Carboxylic acid head group)

Hydrophile-Lipophile Balance Low (Lipophilic dominant)

Solubility Landscape
The solubility of N-Stearoyl-beta-alanine is governed by the Krafft Point (temperature at which

surfactant solubility increases sharply) and Solvent Polarity.

3.1 Solvent Compatibility Matrix
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Solvent Class
Representative
Solvents

Solubility Rating Mechanism / Notes

Polar Aprotic DMSO, DMF High

Best for biological

stock solutions.

Disrupts

intermolecular H-

bonding.

Alcohols Ethanol, Methanol
Moderate (Heat

Required)

Soluble >40°C. May

precipitate/gel upon

cooling if

concentration >10

mg/mL.

Chlorinated Chloroform, DCM High

Excellent solvent for

the stearoyl tail. Ideal

for film casting.

Non-Polar Hexane, Heptane
Low (Cold) / High

(Hot)

"Oiling out" or

crystallization occurs

upon cooling. Used for

recrystallization.[1][2]

[3][4]

Aqueous (Acidic) Water (pH < 7) Insoluble
Protonated acid form

is hydrophobic.

Aqueous (Basic) Water (pH > 8) Soluble (Micellar)

Forms

clear/opalescent

micellar solution as a

salt (Na+, K+, TEA+).

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock (DMSO)
For use in cell culture or enzyme assays where solvent volume must be minimized.

Reagents:
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N-Stearoyl-beta-alanine (Solid)

Anhydrous DMSO (Dimethyl Sulfoxide)

Procedure:

Weighing: Accurately weigh 10 mg of N-Stearoyl-beta-alanine into a 1.5 mL microcentrifuge

tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Disruption: Vortex vigorously for 30 seconds.

Thermal Assist: If the solution is cloudy, incubate in a water bath at 37°C for 5–10 minutes.

The solution should become completely clear.

Storage: Store at room temperature (20–25°C). Do not refrigerate high-concentration stocks

(>10 mg/mL), as the DMSO will freeze and the lipid may crash out, requiring reheating.

Protocol B: Aqueous Formulation via pH Adjustment
For creating surfactant solutions or liposomal dispersions.

Rationale: The carboxylic acid head group must be deprotonated to solubilize the C18 chain in

water.

Procedure:

Suspend 100 mg of N-Stearoyl-beta-alanine in 10 mL of ultrapure water. The powder will

float (hydrophobic).

While stirring, add 1.0 M NaOH or Triethanolamine (TEA) dropwise.

Monitor pH.[5] As pH rises above 7.5–8.0, the solution will turn from a suspension to a clear

or slightly opalescent micellar solution.

Note: This solution has a Critical Micelle Concentration (CMC) likely in the range of
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to

M. Diluting below this point may cause precipitation of the monomeric acid if the pH buffer
capacity is insufficient.

Protocol C: Recrystallization (Purification)
Standard method for purifying N-stearoyl amino acids.

Solvent System: Ethanol (Good solvent) / Petroleum Ether (Anti-solvent).

Dissolve crude N-Stearoyl-beta-alanine in a minimal volume of boiling Ethanol (~60°C).

Filter hot if insoluble particulates are present.

Slowly add warm Petroleum Ether (or Hexane) until a faint turbidity persists.

Allow the mixture to cool slowly to room temperature, then to 4°C.

Collect crystals via vacuum filtration and wash with cold Petroleum Ether.

Mechanistic Visualization
The following diagrams illustrate the decision logic for solvent selection and the molecular

behavior of the compound.
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Start: N-Stearoyl-beta-alanine

Application: Biological Assay Application: Surface Coating / Film Application: Aqueous Formulation

Solvent: DMSO or DMF
(Conc: 10-50 mg/mL)

Preferred

Solvent: Chloroform or DCM
(Conc: >50 mg/mL)

High Solubility

Solvent: Warm Ethanol
(Risk of gelation on cooling)

Green Alternative

Step: Suspend in Water
Adjust pH > 8.0 (NaOH/TEA)

Result: Anionic Micellar Solution

Click to download full resolution via product page

Caption: Solvent selection decision tree based on downstream application requirements.
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Caption: Dual-mechanism dissolution process driven by head-group polarity and tail-group

hydrophobicity.

Troubleshooting & FAQs
Q: My ethanol solution turned into a gel overnight. Why? A: This is common for stearoyl

derivatives. The long C18 chains crystallize or form a gel network as the temperature drops

below the Krafft point.

Fix: Gently warm the solution to 40–50°C to re-dissolve. For long-term storage, use DMSO

or lower the concentration.

Q: Can I use this in cell culture? A: Yes, but ensure the final DMSO concentration in the well is

<0.5% (v/v). N-Stearoyl-beta-alanine is a surfactant; high concentrations may disrupt cell

membranes. Perform a toxicity titration.

Q: The compound "oiled out" during recrystallization. A: This occurs if the solution is too

concentrated or cooled too quickly. Re-heat to dissolve the oil, add slightly more ethanol, and

cool very slowly with stirring.
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and CMC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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